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Compound of Interest

Compound Name:

1-(4-

Nitrophenyl)cyclopropanecarbonitr

ile

Cat. No.: B1308643 Get Quote

An In-depth Technical Guide to 1-(4-Nitrophenyl)cyclopropanecarbonitrile

This technical guide provides a comprehensive overview of the chemical and physical

properties, safety information, and synthetic methodologies related to 1-(4-
Nitrophenyl)cyclopropanecarbonitrile, tailored for researchers, scientists, and professionals

in drug development.

Chemical Identity and Properties
1-(4-Nitrophenyl)cyclopropanecarbonitrile is a substituted cyclopropane derivative

containing a p-nitrophenyl group and a nitrile functional group.

Table 1: General Information
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Parameter Value Reference

CAS Number 408328-42-7 [1][2][3]

Molecular Formula C₁₀H₈N₂O₂ [1][3]

Molecular Weight 188.18 g/mol [1][3]

Purity ≥98% [1][2]

Synonyms

1-(4-NITRO-PHENYL)-

CYCLOPROPANECARBONIT

RILE,

Cyclopropanecarbonitrile, 1-(4-

nitrophenyl)-

[1][3]

InChI Key
YUHRZXOPOFLZEV-

UHFFFAOYSA-N
[2]

SMILES
C1=C(C=CC(=C1)--INVALID-

LINK--[O-])C2(CC2)C#N
[1]

Table 2: Physical and Chemical Properties

Property Value Reference

Melting Point 156-158 °C [3]

Boiling Point (Predicted) 370.0 ± 35.0 °C [3]

Density (Predicted) 1.31 ± 0.1 g/cm³ [3]

Storage Temperature 4°C [1]

Table 3: Computational Data
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Descriptor Value Reference

Topological Polar Surface Area

(TPSA)
66.93 Å² [1]

LogP (octanol-water partition

coefficient)
2.15 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 2 [1]

Safety and Handling
A specific Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)cyclopropanecarbonitrile is not

readily available. However, based on the known hazards of related compounds and the

functional groups present, caution should be exercised when handling this chemical. Nitrile

compounds are often toxic, and nitro compounds can be reactive.

General safety precautions for similar compounds include:

Harmful if swallowed, in contact with skin, or if inhaled.

May cause damage to organs (e.g., kidney, liver) through prolonged or repeated exposure.

Causes severe skin burns and eye damage.

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety goggles.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry and well-ventilated place.
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Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 1-(4-
Nitrophenyl)cyclopropanecarbonitrile is not prominently described in the searched literature,

general methods for the synthesis of substituted cyclopropanes are well-established.[5][6] One

common approach involves the reaction of an activated alkene with a suitable carbene or

carbene equivalent.

A plausible synthetic route could involve the reaction of 4-nitrophenylacetonitrile with a 1,2-

dihaloethane in the presence of a strong base.

Starting Materials

4-Nitrophenylacetonitrile

Reaction Mixture

1,2-Dihaloethane Base

Aqueous Work-up & Extraction

Purification (e.g., Chromatography)

1-(4-Nitrophenyl)cyclopropanecarbonitrile

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile.
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1-(4-Nitrophenyl)cyclopropanecarbonitrile can serve as a precursor for other molecules. For

instance, it can be hydrolyzed to form 1-(4-nitrophenyl)-cyclopropanecarboxylic acid.[7]

1-(4-Nitrophenyl)cyclopropanecarbonitrile

Reflux

H₂O, H₂SO₄ (conc.)

1-(4-Nitrophenyl)-cyclopropanecarboxylic acid

Click to download full resolution via product page

Hydrolysis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile.

Experimental Protocols
Hydrolysis of 1-(4-Nitrophenyl)cyclopropanecarbonitrile to 1-(4-Nitrophenyl)-

cyclopropanecarboxylic acid[7]

This protocol describes the conversion of the nitrile group to a carboxylic acid.

Materials:

1-(4-Nitrophenyl)cyclopropanecarbonitrile

Concentrated sulfuric acid

Distilled water

250 mL three-necked round-bottomed flask

Reflux condenser

Heating mantle
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Filtration apparatus

Procedure:

Place 1-(4-Nitrophenyl)cyclopropanecarbonitrile (e.g., 12.77 g, 67.16 mmol) into a 250

mL three-necked round-bottomed flask.

Add distilled water (79 mL) and concentrated sulfuric acid (56 mL) to the flask.

Heat the reaction mixture to reflux and maintain for an extended period (e.g., overnight).

Monitor the reaction progress using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Collect the resulting precipitate by filtration.

Wash the solid with distilled water (30 mL).

Dry the solid under vacuum to yield 1-(4-nitrophenyl)-cyclopropanecarboxylic acid.

Spectroscopic Data
Specific spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 1-(4-
Nitrophenyl)cyclopropanecarbonitrile are not available in the searched results. However,

related structures can provide an indication of expected spectral features. For example, the ¹H

NMR of a related compound, 1-(4-nitrophenyl)-cyclopropanecarboxylic acid, shows signals in

the aromatic region (δ 8.21-8.11 and 7.58-7.64) and for the cyclopropyl protons (δ 1.5-1.6 and

1.2-1.3).[7] The presence of the 4-nitrophenyl group would be expected to give characteristic

signals in the aromatic region of the ¹H NMR spectrum and characteristic absorbances in the IR

spectrum for the nitro group (around 1520 and 1340 cm⁻¹) and the nitrile group (around 2250

cm⁻¹).

Potential Applications
The searched literature does not specify direct applications or biological activities for 1-(4-
Nitrophenyl)cyclopropanecarbonitrile. However, the presence of the cyclopropane ring, a

common motif in medicinal chemistry, and the reactive nitrile and nitro groups suggest its
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potential as an intermediate in the synthesis of more complex molecules with potential

biological activity. For instance, a related compound, 3-(4-aminophenyl) cyclopropane-1,1,2,2-

tetracarbonitrile, is a key intermediate for synthesizing NVP-BEZ-235 derivatives, which have

applications in pharmaceuticals.[8] Further research would be needed to explore the utility of 1-
(4-Nitrophenyl)cyclopropanecarbonitrile in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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